Cas no 646062-94-4 (1-Naphthalenesulfonamide, N-(2-formylphenyl)-)

1-Naphthalenesulfonamide, N-(2-formylphenyl)- structure
646062-94-4 structure
Product Name:1-Naphthalenesulfonamide, N-(2-formylphenyl)-
CAS No:646062-94-4
MF:C17H13NO3S
MW:311.355023145676
CID:421417
PubChem ID:46918838
Update Time:2025-04-19

1-Naphthalenesulfonamide, N-(2-formylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenesulfonamide, N-(2-formylphenyl)-
    • N-(2-formylphenyl)naphthalene-1-sulfonamide
    • DTXSID00677352
    • 646062-94-4
    • Inchi: 1S/C17H13NO3S/c19-12-14-7-2-4-10-16(14)18-22(20,21)17-11-5-8-13-6-1-3-9-15(13)17/h1-12,18H
    • InChI Key: BLJDJOAKTQRNFH-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC2C=CC=CC1=2)(NC1C=CC=CC=1C=O)(=O)=O

Computed Properties

  • Exact Mass: 311.06169
  • Monoisotopic Mass: 311.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.6A^2
  • XLogP3: 3.7

Experimental Properties

  • PSA: 63.24
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